Cas no 105949-48-2 (2-benzyl-1-butyl-1H-1,3-benzodiazole)

2-Benzyl-1-butyl-1H-1,3-benzodiazole is a benzodiazole derivative characterized by its unique structural configuration, incorporating both benzyl and butyl substituents. This compound exhibits notable stability and versatility, making it suitable for applications in organic synthesis and pharmaceutical research. Its benzodiazole core provides a rigid aromatic framework, while the benzyl and butyl groups enhance solubility in organic solvents and influence reactivity patterns. The compound is particularly useful as an intermediate in heterocyclic chemistry, where it can serve as a precursor for further functionalization. Its well-defined molecular structure ensures consistent performance in synthetic pathways, offering researchers a reliable building block for complex molecular architectures.

2-benzyl-1-butyl-1H-1,3-benzodiazole structure

105949-48-2 structure

Product Name:2-benzyl-1-butyl-1H-1,3-benzodiazole

CAS No:105949-48-2

MF:C₁₈H₂₀N₂

MW:264.364804267883

CID:1170857

PubChem ID:3123329

Update Time:2025-06-08

2-benzyl-1-butyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-benzyl-1-butylbenzimidazole
- 1H-Benzimidazole, 1-butyl-2-(phenylmethyl)-
- F0852-0073
- BAS 00942972
- ACMC-20m9aa
- AC1MK2QV
- ChemDiv3_001375
- 1-butyl-2-benzylbenzimidazole
- CTK0G4318
- 1H-Benzimidazole, 1-butyl-2-(phenylmethyl)-; F0852-0073; BAS 00942972; ACMC-20m9aa; AC1MK2QV; ChemDiv3_001375; 1-butyl-2-benzylbenzimidazole; CTK0G4318;
- 2-benzyl-1-butyl-1H-1,3-benzodiazole
- BRD-K79771042-001-01-5
- IDI1_020341
- STL288019
- AKOS000647302
- Z56779200
- UPCMLD0ENAT0502-7527:001
- 105949-48-2
- 2-benzyl-1-butyl-1H-benzimidazole
- HMS1476O11
- 2-benzyl-1-butyl-1H-benzo[d]imidazole
- DTXSID70389511
- CCG-15971
- Inchi： 1S/C18H20N2/c1-2-3-13-20-17-12-8-7-11-16(17)19-18(20)14-15-9-5-4-6-10-15/h4-12H,2-3,13-14H2,1H3
- InChI Key： NQVPBOHWFOQARM-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2N=C1CC1C=CC=CC=1)CCCC

Computed Properties

Exact Mass: 264.1628
Monoisotopic Mass: 264.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

2-benzyl-1-butyl-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0852-0073-2μmol	2-benzyl-1-butyl-1H-1,3-benzodiazole	105949-48-2	90%+	2μmol	$57.0	2023-07-29
Life Chemicals	F0852-0073-5μmol	2-benzyl-1-butyl-1H-1,3-benzodiazole	105949-48-2	90%+	5μmol	$63.0	2023-07-29
Life Chemicals	F0852-0073-10μmol	2-benzyl-1-butyl-1H-1,3-benzodiazole	105949-48-2	90%+	10μmol	$69.0	2023-07-29
Life Chemicals	F0852-0073-20μmol	2-benzyl-1-butyl-1H-1,3-benzodiazole	105949-48-2	90%+	20μmol	$79.0	2023-07-29
Life Chemicals	F0852-0073-1mg	2-benzyl-1-butyl-1H-1,3-benzodiazole	105949-48-2	90%+	1mg	$54.0	2023-07-29
Life Chemicals	F0852-0073-2mg	2-benzyl-1-butyl-1H-1,3-benzodiazole	105949-48-2	90%+	2mg	$59.0	2023-07-29
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Life Chemicals	F0852-0073-4mg	2-benzyl-1-butyl-1H-1,3-benzodiazole	105949-48-2	90%+	4mg	$66.0	2023-07-29
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